2-(Dimethylamino)-2-(2-fluorophenyl)acetic acid

• IUPAC Name: 2-(dimethylamino)-2-(2-fluorophenyl)acetic acid
• InChI: InChI=1S/C10H12FNO2/c1-12(2)9(10(13)14)7-5-3-4-6-8(7)11/h3-6,9H,1-2H3,(H,13,14)
• InChI Key: JCWUTEGWHABTTF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(C1=CC=CC=C1F)C(=O)O
• Molecular Formula: C10H12FNO2
• DSSTOX Substance ID: DTXSID601258995
• Molecular Weight: 197.21 g/mol
• CAS RN: 1007878-86-5

Description

2-(Dimethylamino)-2-(2-fluorophenyl)acetic acid is a chemical compound with the molecular formula C8H8FNO2 and a molecular weight of 169.15. It is represented by the SMILES notation C1=CC=C(C(=C1)C(C(=O)O)N)F.

Synthesis Analysis

The synthesis method of this compound was originally reported by Novartis in 2007. A modified process was illustrated later, which involved the substitution of the protection group of trityl to 2-(1H-imidazol-4-yl) acetic acid via pyridine, followed by the reduction of acid to alcohol to furnish the product.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES notation C1=CC=C(C(=C1)C(C(=O)O)N)F.

Scientific Research Applications

Catalysis and Reaction Mechanisms Research on compounds related to 2-(Dimethylamino)-2-(2-fluorophenyl)acetic acid has highlighted their role in catalysis. For instance, N-(2-dimethylaminoethyl)acetohydroxamic acid, which shares structural similarities, has been synthesized and found to catalyze the hydrolysis of p-nitrophenyl acetate more effectively than acetohydroxamic acid. The dimethylamino group facilitates this by intramolecular general base catalysis, enhancing the reaction by labilizing the intermediate (Gruhn & Bender, 1975).

Fluorescence and Imaging Fluorographic techniques have been optimized using acetic acid as a solvent for 2,5-diphenyloxazole (PPO), which, like 2-(Dimethylamino)-2-(2-fluorophenyl)acetic acid, possesses a fluorophore component. This method, compared with other fluorographic procedures, offers technical advantages such as no need for pre-fixing proteins in gels and compatibility with both agarose and acrylamide gels. It presents a simple, sensitive, and efficient alternative for radioactivity detection (Skinner & Griswold, 1983).

Biophysical Studies The 6-acetyl-2-(dimethylamino)naphthalene (ACDAN) fluorophore, closely related to the structure of interest, has been employed to study dipolar relaxation in cells, tissues, and biomimetic systems. ACDAN's hydrophilic nature allows it to partition into aqueous environments, enabling the mapping of spatial and temporal water dipolar relaxation within the cytosolic and intra-organelle environments. This approach provides valuable insights into the intracellular environment (Otaiza-González et al., 2022).

Receptor-Analyte Binding Interactions A multi-component system incorporating a dimethylamino group has been developed to investigate receptor–analyte binding interactions. This system, in the presence of various metal ions and anions, demonstrates selective signaling behavior, particularly with fluoride ions, showcasing the potential of such compounds in developing selective sensors and understanding binding interactions (Bhoi et al., 2015).

Metal Recognition and Sensing Diamine-salicylaldehyde (DS) derivatives containing dimethylamino groups have been explored for their ability to chelate metal ions, such as Zn+2, in both organic and semi-aqueous solutions. This research highlights the potential of compounds like 2-(Dimethylamino)-2-(2-fluorophenyl)acetic acid in the development of fluoroionophores for metal sensing and recognition, offering a foundation for designing sensitive and selective metal ion sensors (Hong et al., 2012).

Safety and Hazards

This compound has been classified with the signal word “Warning” and has hazard statements H302-H315-H319-H332. Precautionary measures include P261-P280-P301.